3-Cyclopropyl-5-(1-(naphthalen-1-ylmethyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate

• IUPAC Name: 3-cyclopropyl-5-[1-(naphthalen-1-ylmethyl)azetidin-3-yl]-1,2,4-oxadiazole;oxalic acid
• InChI: InChI=1S/C19H19N3O.C2H2O4/c1-2-7-17-13(4-1)5-3-6-15(17)10-22-11-16(12-22)19-20-18(21-23-19)14-8-9-14;3-1(4)2(5)6/h1-7,14,16H,8-12H2;(H,3,4)(H,5,6)
• InChI Key: FUXUUHDBWXAOJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NOC(=N2)C3CN(C3)CC4=CC=CC5=CC=CC=C54.C(=O)(C(=O)O)O
• Molecular Formula: C21H21N3O5
• Molecular Weight: 395.4 g/mol

Description

3-Cyclopropyl-5-(1-(naphthalen-1-ylmethyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate is a useful research compound. Its molecular formula is C21H21N3O5 and its molecular weight is 395.415. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

Research on related 1,3,4-oxadiazole derivatives has indicated their potential in anticancer applications. For instance, derivatives synthesized from o-phenylenediamine and naphthalene-1-acetic acid were found to exhibit significant anticancer activity, particularly against breast cancer cell lines, as evidenced by their in vitro evaluation using NCI 60 Cell screen. This suggests that the structural motif of oxadiazole, when modified with naphthalene and other substituents, could play a crucial role in anticancer drug design (Salahuddin, M. Shaharyar, A. Mazumder, M. Ahsan, 2014).

Antiviral Activity

Another significant application is in the field of antiviral research. Oxadiazole derivatives have been reported to show moderate to high antiviral activity against HIV-1, highlighting their potential as a scaffold for developing new antiviral agents. This finding is supported by studies demonstrating the synthesis and evaluation of new 5-[(naphthalen-5-yloxy)methyl]-1,3,4-oxadiazole derivatives, which upon testing, revealed their capacity to inhibit the human immunodeficiency virus (W. El‐Sayed, F. El-Essawy, O. Ali, B. Nasr, M. Abdalla, A. Abdel-Rahman, 2009).

Liquid Crystalline Materials

The structural versatility of oxadiazole derivatives extends to the development of liquid crystalline materials. Research on 1,3,4-oxadiazole-based liquid crystals has shown that these compounds, especially those bearing naphthalene units, can exhibit stable mesogenic properties, including nematic and smectic A phases. The effect of polar substituents on these materials has been thoroughly investigated, demonstrating the significant impact of terminal dipoles on mesophase temperature ranges and photoluminescent properties (Hsiao-Hsien Sung, Hong‐Cheu Lin, 2004).